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Introduction
Vps34, a class III phosphoinositide 3-kinase (PI3K), is a crucial enzyme responsible for the

production of phosphatidylinositol 3-phosphate (PI3P), a key signaling lipid that governs

fundamental cellular processes such as autophagy and endosomal trafficking.[1][2]

Dysregulation of Vps34 activity has been implicated in various diseases, including cancer and

neurodegenerative disorders, making it an attractive target for therapeutic intervention.[3]

Vps34-IN-2 is a potent and selective inhibitor of Vps34, offering a valuable tool for investigating

the physiological roles of PI3P.[4][5] These application notes provide detailed protocols for

measuring changes in PI3P levels in response to Vps34-IN-2 treatment, enabling researchers

to accurately assess the inhibitor's efficacy and its impact on cellular signaling pathways.

Vps34-IN-2: A Potent and Selective Inhibitor
Vps34-IN-2 is a small molecule inhibitor that demonstrates high potency and selectivity for

Vps34. In enzymatic assays, it exhibits an IC50 of 2 nM, while in cellular assays utilizing a

GFP-FYVE reporter for PI3P, the IC50 is 82 nM.[4][5] This selectivity is crucial for minimizing

off-target effects and ensuring that observed changes in PI3P levels are directly attributable to

the inhibition of Vps34.
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The following table summarizes the key quantitative data for Vps34-IN-2, providing a quick

reference for its inhibitory activity.

Parameter Value Reference

Vps34 Enzymatic IC50 2 nM [4][5]

Cellular GFP-FYVE IC50 82 nM [4][5]

Vps34 Signaling Pathway
The following diagram illustrates the central role of Vps34 in the production of PI3P and its

subsequent involvement in downstream cellular processes. Vps34-IN-2 acts by directly

inhibiting the kinase activity of Vps34, thereby reducing the levels of PI3P.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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